2-Chloro-2-methylthiolan-3-one
Description
2-Chloro-2-methylthiolan-3-one is a chlorinated thiolanone derivative characterized by a five-membered sulfur-containing ring (thiolane) with a ketone group at position 3 and chloro and methyl substituents at position 2.
Properties
CAS No. |
129314-85-8 |
|---|---|
Molecular Formula |
C5H7ClOS |
Molecular Weight |
150.62 |
IUPAC Name |
2-chloro-2-methylthiolan-3-one |
InChI |
InChI=1S/C5H7ClOS/c1-5(6)4(7)2-3-8-5/h2-3H2,1H3 |
InChI Key |
CWAKDEIGGKBWMC-UHFFFAOYSA-N |
SMILES |
CC1(C(=O)CCS1)Cl |
Synonyms |
3(2H)-Thiophenone, 2-chlorodihydro-2-methyl- |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
Reactivity : The chloro substituent in 2-Chloro-2-methylthiolan-3-one increases electrophilicity compared to methoxy or ethyl analogs, making it more reactive in nucleophilic substitution or elimination reactions.
Stability : Methoxy and ethyl substituents (e.g., 2-methoxy-2-methylthiolan-3-one) likely enhance steric and electronic stability relative to the chloro derivative .
Toxicity : Chlorinated compounds (e.g., 5-Chloro-2-methyl-4-isothiazolin-3-one in –3) often require stringent safety measures (gloves, eye protection) due to irritant properties, suggesting similar precautions for 2-Chloro-2-methylthiolan-3-one .
Comparison with Chlorinated Heterocycles
5-Chloro-2-methyl-4-isothiazolin-3-one (CAS 26172-55-4)
- Structure: Contains an isothiazolinone ring (sulfur and nitrogen) with chloro and methyl groups.
- Applications : Widely used as a biocide in industrial and consumer products .
- Safety Profile : Requires PPE (chemical-resistant gloves, respiratory protection) due to acute toxicity and environmental hazards .
- Key Difference: The isothiazolinone core differs from thiolanone in ring structure and electronic properties, leading to distinct biological and chemical behaviors.
1-Chloro-2-methyl-2-propanol (CAS 558-42-9)
- Structure : A chlorinated alcohol with a tertiary carbon.
- Reactivity: Less electrophilic than thiolanones; undergoes dehydration or esterification.
- Safety: Causes skin/eye irritation but lacks the ketone-driven reactivity of thiolanones .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
